Benzo[b]thiophene-7-carbonitrile

• IUPAC Name: 1-benzothiophene-7-carbonitrile
• InChI: InChI=1S/C9H5NS/c10-6-8-3-1-2-7-4-5-11-9(7)8/h1-5H
• InChI Key: DRNFPCFRKOZEPV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C(=C1)C#N)SC=C2
• Molecular Formula: C9H5NS
• DSSTOX Substance ID: DTXSID10590189
• Molecular Weight: 159.21 g/mol
• CAS RN: 22780-71-8

Description

Benzo[b]thiophene-7-carbonitrile is an organic compound with the molecular formula C9H5NS. It has a molecular weight of 160.22. It is a specialty product used in proteomics research applications.

Synthesis Analysis

Thiophene derivatives, including Benzo[b]thiophene-7-carbonitrile, can be synthesized by heterocyclization of various substrates. The condensation reaction, including Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis, are typical and significant synthetic methods to thiophene derivatives.

Molecular Structure Analysis

The molecular structure of Benzo[b]thiophene-7-carbonitrile is represented by the InChI code 1S/C9H6NS/c10-6-8-3-1-2-7-4-5-11-9(7)8/h1-5,11H.

Chemical Reactions Analysis

Thiophene and its derivatives are essential heterocyclic compounds and show a variety of properties and applications. They are utilized in industrial chemistry and material science as corrosion inhibitors.

Physical And Chemical Properties Analysis

Benzo[b]thiophene-7-carbonitrile has a molecular weight of 160.22.

Scientific Research Applications

Medicinal Chemistry

. .

Anti-Inflammatory Properties

. .

Anticancer Properties

. This makes them a promising area of research in the development of new cancer treatments.

Antimicrobial Properties

. This makes them useful in the development of new antimicrobial agents.

Industrial Chemistry and Material Science

. This makes them valuable in the protection of metals and other materials from corrosion.

Organic Semiconductors

. This makes them important in the development of electronic devices.

Organic Light-Emitting Diodes (OLEDs)

. This makes them crucial in the production of display and lighting technologies.

Organic Field-Effect Transistors (OFETs)

. This makes them significant in the advancement of transistor technology.

Safety and Hazards

Benzo[b]thiophene-7-carbonitrile is considered hazardous by the 2012 OSHA Hazard Communication Standard. It is harmful if swallowed and can cause skin and eye irritation. It is advised to avoid dust formation, breathing mist, gas or vapours, and contact with skin and eye.

Future Directions

Benzo[b]thiophene-7-carbonitrile is a specialty product used in proteomics research applications. Future research may focus on its potential applications in medicinal chemistry and its biological effects.

Mechanism of Action

Target of Action

Thiophene derivatives, which benzo[b]thiophene-7-carbonitrile is a part of, have been found to exhibit a variety of pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties .

Mode of Action

It is known that thiophene derivatives interact with their targets to exert their effects . For instance, some thiophene-based drugs like suprofen and articaine interact with their targets to exert anti-inflammatory effects and act as a voltage-gated sodium channel blocker respectively .

Biochemical Pathways

Given the wide range of pharmacological properties exhibited by thiophene derivatives, it can be inferred that multiple biochemical pathways could be affected .

Result of Action

Based on the known effects of thiophene derivatives, it can be inferred that the compound may have potential therapeutic effects .

Synthesis routes and methods

Procedure details

To a solution of N′-((2R,3R)-2-(7-cyanobenzo[b]thiophen-4-ylamino)-3-hydroxybutanoyl)-4-fluorobenzohydrazide (0.41 g, 0.99 mmol) in THF (80 mL) was added PS-BEMP (1.36 g, 2.99 mmol, ˜2.2 mmol/g) and p-TsCl (191 mg, 1.0 mmol) at room temperature. The mixture was stirred at room temperature for 15 h, then methanol (5 mL) was added to quench the reaction. The resin was filtered and washed with MeOH. The combined filtrate was concentrated to give a residue, which was purified by flash chromatography to afford the title compound 4-(1R,2R)-1-(5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl)-2-hydroxypropylamino)benzo[b]thiophene-7-carbonitrile (170 mg, 43%). 1H NMR (400 MHz, Acetone-d6, δ in ppm) 8.03 (dd, J=5.3, 8.8 Hz, 2H), 7.84 (d, J=5.6 Hz, 1H), 7.71 (d, J=5.6 Hz, 1H), 7.64 (d, J=8.2 Hz, 1H), 7.32 (t, J=8.8 Hz, 2H), 6.86 (d, J=8.2 Hz, 1H), 6.69 (d, J=8.8 Hz, 1H), 5.13 (dd, J=6.4, 8.8 Hz, 1H), 4.66 (d, J=6.1 Hz, 1H), 4.57 (m, 1H), 1.48 (d, J=6.2 Hz, 3H).